Cas no 62160-89-8 (1H-Pyrazole-3-carboxylic acid, 1-(4-methylphenyl)-5-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(4-methylphenyl)-5-phenyl-, ethyl ester
• CAS No: 62160-89-8
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 455906
• PubChem ID: 11449621
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(4-methylphenyl)-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-methylphenyl)-5-phenyl-, ethyl ester
• ethyl 1-(4-methylphenyl)-5-phenylpyrazole-3-carboxylate
• 62160-89-8
• DTXSID10466299

• Inchi： 1S/C19H18N2O2/c1-3-23-19(22)17-13-18(15-7-5-4-6-8-15)21(20-17)16-11-9-14(2)10-12-16/h4-13H,3H2,1-2H3
• InChI Key： JDWIXVWZRGOFMW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CC=CC=2)N(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 306.13694
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12